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Compound of Interest

Octadecyl 3-(3,5-di-tert-butyl-4-
Compound Name:
hydroxyphenyl)propionate

Cat. No.: B107695

Introduction: Combating Polymer Degradation with
Sterically Hindered Phenolic Antioxidants

Polymers are susceptible to degradation from a variety of environmental factors, including heat,
light, and oxygen. This degradation can lead to a loss of mechanical properties, discoloration,
and ultimately, failure of the polymeric material. To counteract these effects, stabilizers are
incorporated into the polymer matrix. Among the most effective of these are primary
antioxidants, which function as radical scavengers to interrupt the auto-oxidation cycle of
polymers.

Irganox 1076, a sterically hindered phenolic antioxidant, is a highly efficient and versatile
stabilizer used in a wide range of organic substrates, including plastics, elastomers, adhesives,
and synthetic fibers.[1][2] Its chemical structure, octadecyl-3-(3,5-di-tert-butyl-4-
hydroxyphenyl)propionate, provides excellent compatibility with most substrates, low volatility,
and high resistance to extraction.[3][4] This document provides detailed application notes and
protocols for the effective use of Irganox 1076 as a polymer stabilizer, intended for researchers,
scientists, and drug development professionals.

Physicochemical Properties of Irganox 1076

A thorough understanding of the physical and chemical properties of Irganox 1076 is crucial for
its effective application. These properties dictate its compatibility with various polymer systems

© 2025 BenchChem. All rights reserved. 1/12 Tech Support


https://www.benchchem.com/product/b107695?utm_src=pdf-interest
https://www.amazontele.com/app/pdf/1619957656868.pdf
http://www.polivinilplastik.com/pdf/Irganox_1076.pdf
https://www.santplas.com/uploads/soft/20230825/1-230R510114N51.pdf
https://www.specialchem.com/adhesives/product/basf-irganox-1076
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b107695?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

and its performance under different processing conditions.

Property Value Source

] Octadecyl-3-(3,5-di-tert-butyl-
Chemical Name ] [3]
4-hydroxyphenyl)-propionate

CAS Number 2082-79-3 [3]

Molecular Weight 531 g/mol [3]
White, crystalline powder or

Appearance [315]
granules

Melting Range 50-55°C [3]

Flashpoint 273 °C [3]

Volatility (TGA, air at

20°C/min)
Temperature at 1% weight loss 230 °C [31[6]
Temperature at 10% weight

288 °C [3][6]
loss
Solubility ( g/100 g solution at
20°C)
Water <0.01 [31[6]
Ethanol 15 [3][6]
Acetone 19 [3]
Toluene 50 [31[6]

Mechanism of Action: Radical Scavenging by a
Hindered Phenol

Irganox 1076 functions as a primary antioxidant by donating a hydrogen atom from its phenolic
hydroxyl group to terminate radical chain reactions that lead to polymer degradation. The bulky
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tert-butyl groups ortho to the hydroxyl group sterically hinder the resulting phenoxy radical,
preventing it from participating in further detrimental reactions and ensuring its stability.

Polymer Auto-oxidation Cycle
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Caption: Radical scavenging mechanism of Irganox 1076.

Applications and Recommended Dosage

Irganox 1076 is compatible with a wide array of polymers, making it a versatile choice for
stabilization.[4][5] The optimal concentration depends on the specific polymer, processing
conditions, and the desired level of long-term thermal stability.[3][6]
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Recommended
Polymer System Concentration (% Key Benefits Source
wiw)
Polyolefins (PE, PP, Provides long-term
0.1-04 - [31[6]1[7]
PB) thermal stability.
Excellent color
Styrene Homo- and ) )
0.1-0.3 retention and light [31[61[7]
Copolymers N
stability.
Maintains physical
] ) ) o N properties during high-
Engineering Plastics Application specific [518]
temperature
processing.

o -~ Prevents thermo-
Polyurethanes Application specific o ) [5][8]
oxidative degradation.

o " Enhances durability
Elastomers Application specific ) [518]
and longevity.

) Provides excellent
Adhesives (Hot-melt) 0.2-1.0 ] - [3][6]
processing stability.

Solvent-based Prevents discoloration
_ 0.2-1.0 , , [6]
Coatings during baking cycles.

Note: These are general guidelines. It is highly recommended to perform laboratory trials to
determine the optimum concentration for a specific application.[3][6]

Protocols for Incorporation and Evaluation
Protocol 1: Incorporation of Irganox 1076 into a Polymer
Matrix via Melt Blending

This protocol describes a standard procedure for incorporating Irganox 1076 into a
thermoplastic polymer using a laboratory-scale twin-screw extruder.

Materials and Equipment:
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e Polymer resin (e.g., polyethylene, polypropylene)

 Irganox 1076 powder or granules

o Laboratory twin-screw extruder with a temperature controller

e Gravimetric or volumetric feeder

» Strand pelletizer or film casting unit

o Personal Protective Equipment (PPE): safety glasses, gloves, lab coat
Procedure:

e Pre-drying: Dry the polymer resin according to the manufacturer's recommendations to
remove any residual moisture.

e Premixing (Optional): For small batches, pre-mix the desired amount of Irganox 1076 with
the polymer resin in a plastic bag to ensure a more uniform distribution before feeding.

o Extruder Setup: Set the temperature profile of the extruder zones appropriate for the specific
polymer being processed.

o Feeding: Introduce the polymer resin (or the premix) into the main hopper of the extruder
using a calibrated feeder.

» Additive Introduction: Irganox 1076 can be introduced either by premixing with the polymer
or by using a separate side feeder that introduces the additive directly into the melt zone of
the extruder.

e Melt Blending: The polymer and Irganox 1076 are melted, mixed, and conveyed through the
extruder. The screw design should provide sufficient shear for uniform dispersion.

o Extrusion and Pelletizing/Casting: The stabilized polymer melt is extruded through a die to
form strands, which are then cooled in a water bath and cut into pellets by a pelletizer.
Alternatively, the melt can be cast into a film.

o Sample Collection: Collect the stabilized polymer pellets or film for subsequent analysis.
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Caption: Workflow for incorporating Irganox 1076 via melt blending.

Protocol 2: Evaluation of Thermo-oxidative Stability by
Oven Aging
This protocol provides a method to assess the long-term thermal stability of polymers stabilized

with Irganox 1076.

Materials and Equipment:

Stabilized and unstabilized polymer samples (e.g., plaques, films)

Forced-air convection oven with precise temperature control

Mechanical testing equipment (e.g., tensile tester, impact tester)

Colorimeter

Analytical balance

Procedure:

o Sample Preparation: Prepare standardized test specimens from both the stabilized and
unstabilized polymer materials.

« Initial Property Measurement: Measure the initial mechanical properties (e.g., tensile
strength, elongation at break) and color of the specimens before aging.

o Oven Aging: Place the specimens in the forced-air oven at a predetermined temperature
(e.g., 120°C, 150°C). The temperature should be chosen to accelerate degradation without
causing immediate melting.
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e Periodic Removal and Testing: At regular intervals (e.g., 24, 48, 96, 168 hours), remove a set
of specimens from the oven.

e Post-Aging Analysis: After cooling to room temperature, measure the mechanical properties
and color of the aged specimens.

o Data Analysis: Plot the change in mechanical properties and color as a function of aging
time. The time to failure is often defined as the time at which a key property (e.g., elongation
at break) decreases by 50% of its initial value.

o Comparison: Compare the performance of the stabilized samples to the unstabilized control
to determine the effectiveness of Irganox 1076.

Protocol 3: Quantification of Irganox 1076 in Polymers
by HPLC

This protocol outlines a method for the quantitative analysis of Irganox 1076 in a polymer
matrix using High-Performance Liquid Chromatography (HPLC).

Materials and Equipment:

HPLC system with a UV detector

o Reverse-phase C18 column

e Solvent delivery system

e Autosampler

o Data acquisition and processing software

o Polymer sample containing Irganox 1076
 Irganox 1076 analytical standard
 HPLC-grade solvents (e.g., acetonitrile, water)

 Filtration apparatus (e.g., syringe filters)
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e Analytical balance
e Volumetric flasks and pipettes
Procedure:

o Standard Preparation: Prepare a series of standard solutions of Irganox 1076 of known
concentrations in a suitable solvent (e.g., acetonitrile).

e Sample Preparation:

[e]

Accurately weigh a known amount of the polymer sample.

o Dissolve the polymer in a suitable solvent (e.g., toluene, chloroform) with heating and
stirring.

o Precipitate the polymer by adding a non-solvent (e.g., methanol).
o Filter the solution to remove the precipitated polymer.

o Evaporate the filtrate to dryness and redissolve the residue in a known volume of the
mobile phase.

o Filter the final solution through a 0.45 um syringe filter before injection into the HPLC.
e HPLC Analysis:

o Set the HPLC conditions (e.g., mobile phase composition, flow rate, column temperature,
UV detection wavelength).

o Inject the standard solutions to generate a calibration curve.
o Inject the prepared sample solutions.
e Quantification:

o ldentify the peak corresponding to Irganox 1076 in the sample chromatogram based on its
retention time.
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o Quantify the amount of Irganox 1076 in the sample by comparing its peak area to the
calibration curve.

o Calculate the concentration of Irganox 1076 in the original polymer sample.

Synergistic Combinations

The performance of Irganox 1076 can be significantly enhanced when used in combination with
other types of stabilizers.[6][7][8]

e Secondary Antioxidants (e.g., Phosphites, Thioethers): These additives decompose
hydroperoxides, which are formed during the oxidation process, into non-radical, stable
products. This synergistic effect provides comprehensive protection during both processing
and long-term use. A common combination is with Irgafos® 168.[1][3]

» Light Stabilizers (e.g., HALS, UV Absorbers): For applications requiring UV stability in
addition to thermal stability, Irganox 1076 should be used in conjunction with hindered amine
light stabilizers (HALS) or UV absorbers.[9]

Handling and Safety

When handling Irganox 1076, it is important to observe standard safety precautions for
chemicals.[6] This includes working in a well-ventilated area, using appropriate personal
protective equipment such as gloves and safety goggles, and avoiding the formation of dust,
which can be a potential explosion hazard.[10][11] For detailed safety information, always refer
to the manufacturer's Safety Data Sheet (SDS).[6][10]

Conclusion

Irganox 1076 is a highly effective and versatile primary antioxidant for the stabilization of a wide
range of polymers. Its unique chemical structure provides excellent performance in preventing
thermo-oxidative degradation, thereby extending the service life of polymeric materials. By
following the guidelines and protocols outlined in this document, researchers and professionals
can effectively utilize Irganox 1076 to enhance the stability and durability of their polymer
formulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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